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Compound of Interest

Compound Name: Black Dye

Cat. No.: B16086651

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Sudan Black B (SBB), a lipophilic diazo

dye, for researchers, scientists, and drug development professionals. This document details the

physicochemical properties, mechanism of action, experimental protocols, and key applications

of SBB in biological research.

Core Properties of Sudan Black B
Sudan Black B is a fat-soluble dye widely used for the histochemical visualization of a broad

range of lipids, including neutral fats, phospholipids, and sterols.[1][2][3] Its strong affinity for

lipids results in a distinct blue-black to black staining, making it an invaluable tool in various

research fields.[2][4]

Physicochemical Characteristics
The fundamental properties of Sudan Black B are summarized in the table below, providing a

quantitative overview for experimental design and application.
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Property Value References

Chemical Formula C₂₉H₂₄N₆ [5][6]

Molecular Weight 456.54 g/mol [5][6]

Appearance Dark brown to black powder [1]

Melting Point 120-124 °C [1][6]

Absorption Maxima (λmax)
596-605 nm (primary), ~415

nm (secondary)
[1][7]

Synonyms
Solvent Black 3, Fat Black HB,

C.I. 26150
[5][7]

Solubility Profile
Sudan Black B's utility is largely defined by its solubility. It is readily soluble in various organic

solvents and lipids, but insoluble in water. This differential solubility is the basis of its staining

mechanism.

Solvent Solubility References

Water Insoluble [1][7]

Ethanol Slightly soluble to soluble [1]

Acetone Soluble [1]

Toluene Soluble [1]

Propylene Glycol
Soluble (often used as a dye

vehicle)
[1][8]

Oils and Fats Soluble [1]

Paraffin Soluble [1]

Mechanism of Action: A Physical Phenomenon
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The staining mechanism of Sudan Black B is a physical process based on its differential

solubility, rather than a chemical reaction.[8][9] As a "lysochrome" dye, SBB is more soluble in

the lipids within a tissue sample than in its solvent carrier (e.g., 70% ethanol or propylene

glycol).[1][2] When a tissue section is immersed in the SBB solution, the dye partitions from the

solvent into the intracellular and extracellular lipids, thereby coloring them an intense blue-

black.[2][8]

Boundary-surface adsorption also plays a role in the staining process.[8] It is important to note

that while highly effective for lipids, SBB is not entirely specific and may also stain other cellular

components such as granules in leukocytes, chromosomes, and the Golgi apparatus.[1][3][10]
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SBB Staining Solution

Tissue Section

Sudan Black B
(Dye)

Solvent
(e.g., 70% Ethanol)

dissolved in

Lipid Droplet Stained Lipid
(Blue-Black)

SBB partitions into lipid

Non-Lipid
Component

SBB in Solution

SBB is more soluble in lipid
than in the solvent
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Start:
Frozen Tissue Section

Fixation
(10% Formalin, 5-10 min)

Wash
(Distilled Water)

Dehydration
(100% Propylene Glycol, 5 min)

Staining
(SBB Solution, 60°C, 7-10 min)

Differentiation
(85% Propylene Glycol, 3 min)

Rinse
(Distilled Water)

Counterstain (Optional)
(Nuclear Fast Red, 3-5 min)

Final Wash
(Tap & Distilled Water)

Mount
(Aqueous Medium)

Microscopy
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Sudan Black B
Applications

Lipid Metabolism
DisordersHematology

Neuroscience

Cellular Senescence

Microbiology

Quantitative Analysis

Atherosclerosis

Steatosis (Fatty Liver)

Leukemia Diagnosis
(AML vs ALL)

Myelin Staining

Lipofuscin Detection

Screening Oleaginous
Microorganisms

Sudan Black Lipid Blot
(SBLB)
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Staining Problem
Observed

No/Weak Staining

Intensity

High Background/
Non-specific Staining

Specificity

Dye Precipitate
on Section

Artifacts

Check fixative.
Lipids lost during paraffin processing?

Use frozen sections.

Possible Cause

Increase staining time or temperature.

Possible Cause

Stain solution too old or exhausted.
Prepare fresh solution.

Possible Cause

Insufficient differentiation.
Increase time in 85% propylene glycol

or 70% ethanol.

Possible Cause

Sections too thick.
Cut thinner sections.

Possible Cause

Filter the staining solution
before use.

Possible Cause

Ensure slides are clean
before mounting sections.

Possible Cause

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sudan Black B: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16086651/docs#sudan-black-b-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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